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Compound of Interest

Compound Name: 1,1'-Biphenyl, 3-chloro-4-methoxy-

CAS No.: 21424-83-9

Cat. No.: B8774537

Get Quote

1,1'-Biphenyl, 3-chloro-4-methoxy- (CAS No. 21424-83-9) is a substituted aromatic

hydrocarbon that serves as a valuable and versatile building block in organic synthesis.[1] Its

structure, featuring the biphenyl core, is recognized as a "privileged scaffold" in medicinal

chemistry, frequently appearing in molecules designed to interact with biological targets.[2] The

strategic placement of the chloro and methoxy groups on one of the phenyl rings significantly

influences the molecule's electronic properties, reactivity, and potential intermolecular

interactions.

The chloro group, being electron-withdrawing, and the methoxy group, being electron-donating,

create a nuanced electronic profile that can be exploited in molecular design.[3] This dual

functionality allows for precise tuning of a target molecule's binding affinity, selectivity, and

pharmacokinetic properties.[3] Consequently, this compound is a key intermediate in the

development of novel pharmaceuticals, agrochemicals, and functional materials like dyes and

pigments.[1] This guide provides researchers, scientists, and drug development professionals

with a comprehensive overview of the compound's properties, safety protocols, and detailed

experimental procedures for its application in synthetic chemistry and subsequent analysis.
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Section 1: Compound Properties and Essential
Safety Protocols
A thorough understanding of the physicochemical properties and safety requirements is

paramount before utilizing any chemical intermediate. The following tables summarize the key

identifiers for 1,1'-Biphenyl, 3-chloro-4-methoxy- and outline the essential safety and

handling procedures.

Table 1: Physicochemical and Identification Data
Property Value Source(s)

IUPAC Name
3-chloro-4-methoxy-1,1'-

biphenyl
[4]

Synonyms

2-Chloro-4-phenylanisole; 4-

Hydroxy-3-chlorobiphenyl,

methyl ether

[4]

CAS Number 21424-83-9 [1][4]

Molecular Formula C₁₃H₁₁ClO [1][4]

Molecular Weight 218.68 g/mol [1][4][5]

Appearance
White solid (as per a synthesis

procedure)
[5]

Melting Point Not Available (N/A) [1]

Boiling Point Not Available (N/A) [1]

Solubility Not Available (N/A) [1]

Table 2: Safety, Handling, and Storage Guidelines
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Guideline Protocol Source(s)

Personal Protective Equipment

(PPE)

Wear a lab coat, chemical-

resistant gloves (e.g., nitrile),

and safety glasses with side

shields or goggles.

[6][7]

Engineering Controls

Handle exclusively in a well-

ventilated area, preferably

within a certified chemical

fume hood to avoid inhalation

of dust or vapors.

[7][8]

Safe Handling

Avoid formation and inhalation

of dust.[6][7] Prevent contact

with skin and eyes. Wash

hands thoroughly after

handling.[7]

Storage Conditions

Store in a tightly sealed

container in a cool, dry, and

well-ventilated place. Keep

away from incompatible

materials such as strong

oxidizing agents.

[6][8]

First Aid (General)

In case of skin contact, rinse

with water/shower.[7] For eye

contact, rinse cautiously with

water for several minutes.[8] If

inhaled, move to fresh air.[8] If

swallowed, rinse mouth and

seek immediate medical

attention.[8]

Disposal

Dispose of contents and

container in accordance with

local, regional, and national

regulations at an approved

waste disposal plant.

[6]
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Section 2: Core Application in Palladium-Catalyzed
Cross-Coupling
The primary utility of 1,1'-Biphenyl, 3-chloro-4-methoxy- in synthetic chemistry is as a

coupling partner, typically in reactions that form new carbon-carbon or carbon-heteroatom

bonds. Palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck reactions,

are cornerstone methodologies in modern organic synthesis for constructing complex

molecular architectures from simpler precursors.[2][9]

Conceptual Framework: The Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a powerful method for forming biaryl compounds by coupling an

organoboron species (like a boronic acid) with an organohalide. In this context, 1,1'-Biphenyl,
3-chloro-4-methoxy- can be further functionalized. For this protocol, we will treat the

compound as a precursor that has been converted to a boronic acid or ester, ready to react

with another aryl halide to build a more complex poly-aromatic system. This demonstrates its

role as a central scaffold.
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Phase 1: Preparation

Phase 2: Reaction

Phase 3: Isolation & Purification

Phase 4: Characterization

1. Reagent Preparation
(Aryl Halide, Biphenyl Boronic Acid, Pd Catalyst, Base, Solvent)

2. Glassware Setup
(Inert atmosphere, Schlenk line/glovebox)

3. Reaction Assembly
(Charge reactants into flask)

4. Heating & Stirring
(Reflux for specified time)

5. In-Process Monitoring
(TLC or LC-MS analysis)

6. Quenching & Extraction
(Aqueous workup, separate organic layer)

7. Drying & Concentration
(Dry with MgSO₄, evaporate solvent)

8. Column Chromatography
(Purify crude product)

9. Product Analysis
(NMR, MS, HPLC)

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
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Protocol 2.1: Exemplar Protocol for Suzuki-Miyaura
Cross-Coupling
This protocol describes the coupling of (3-chloro-4-methoxy-[1,1'-biphenyl]-X-yl)boronic acid

(derived from the title compound) with 4-bromoanisole to synthesize a terphenyl derivative.

Principle and Rationale: The reaction mechanism involves the oxidative addition of the aryl

halide to a Pd(0) catalyst, followed by transmetalation with the boronate complex (formed from

the boronic acid and base), and concludes with reductive elimination to yield the coupled

product and regenerate the Pd(0) catalyst. The base is crucial for the formation of the reactive

boronate species. A phosphine ligand stabilizes the palladium catalyst and facilitates the

reaction.

Materials:

(3-chloro-4-methoxy-[1,1'-biphenyl]-X-yl)boronic acid (1.2 eq)

4-bromoanisole (1.0 eq)

Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

Triphenylphosphine (PPh₃, 0.08 eq)

Potassium carbonate (K₂CO₃, 3.0 eq), anhydrous

Toluene and Water (4:1 v/v), degassed

Anhydrous Magnesium Sulfate (MgSO₄)

Ethyl acetate and Hexane for chromatography

Step-by-Step Procedure:

Inert Atmosphere Setup: Assemble a flame-dried, three-neck round-bottom flask equipped

with a reflux condenser and a magnetic stir bar under a nitrogen or argon atmosphere.

Reagent Charging: To the flask, add 4-bromoanisole (1.0 eq), the biphenyl boronic acid

derivative (1.2 eq), potassium carbonate (3.0 eq), palladium(II) acetate (0.02 eq), and
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triphenylphosphine (0.08 eq).

Solvent Addition: Add the degassed toluene/water solvent mixture via cannula or syringe.

Reaction Execution: Heat the reaction mixture to reflux (approximately 90-100 °C) with

vigorous stirring. The mixture will typically change color as the reaction progresses.[10]

Reaction Monitoring (Self-Validation): After 2-4 hours, carefully take a small aliquot from the

reaction mixture. Dilute it with ethyl acetate and spot it on a TLC plate alongside the starting

materials. Check for the consumption of the limiting reagent (4-bromoanisole) and the

formation of a new, more nonpolar product spot. Alternatively, analyze the aliquot by LC-MS.

Continue heating until the reaction is complete.[10]

Workup and Extraction: Cool the reaction to room temperature. Add deionized water to

dissolve the inorganic salts. Transfer the mixture to a separatory funnel and extract the

aqueous layer three times with ethyl acetate.

Drying and Concentration: Combine the organic layers, wash with brine, and dry over

anhydrous magnesium sulfate. Filter the mixture and concentrate the filtrate under reduced

pressure using a rotary evaporator to obtain the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, using a

gradient of hexane and ethyl acetate as the eluent.

Characterization: Combine the pure fractions and remove the solvent under reduced

pressure. Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass

spectrometry (HRMS) to confirm its structure and purity.

Section 3: Analytical Characterization Protocols
Accurate analytical characterization is essential to confirm the identity and purity of 1,1'-
Biphenyl, 3-chloro-4-methoxy-, whether used as a starting material or as part of a

synthesized product. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS) are powerful and complementary techniques for

this purpose.[11][12]
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1. Sample Preparation
(Dissolve in appropriate solvent, e.g., Acetonitrile or Dichloromethane)

2. Method Selection
(Choose HPLC for purity or GC-MS for identity/volatility check)

3. HPLC Analysis
(Reversed-Phase C18 Column, UV-Vis Detector)

4. GC-MS Analysis
(Capillary Column, Mass Spectrometer Detector)

5. Data Processing
(Integrate peaks, determine retention time, analyze mass spectrum)

6. Interpretation & Reporting
(Confirm identity against reference, calculate purity %)

Click to download full resolution via product page

Caption: Standard analytical workflow for compound characterization.

Table 3: Recommended Starting Conditions for
Analytical Methods
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Parameter HPLC-DAD Method GC-MS Method

Column
C18 reverse-phase (e.g., 4.6 x

150 mm, 5 µm)

Capillary column (e.g., HP-

5MS, 30 m x 0.25 mm, 0.25

µm)

Mobile Phase / Carrier Gas
Acetonitrile : Water (gradient

elution)

Helium (constant flow, e.g., 1.0

mL/min)

Flow Rate 1.0 mL/min 1.0 mL/min

Temperature 30 °C (Column Oven)

Temperature program (e.g.,

100°C hold 2 min, ramp to

280°C)

Detection
Diode Array Detector (DAD) at

254 nm

Mass Spectrometer (Electron

Ionization, 70 eV)

Injection Volume 5-10 µL 1 µL (split or splitless)

Sample Preparation ~1 mg/mL in Acetonitrile ~1 mg/mL in Dichloromethane

Protocol 3.1: Purity Assessment by HPLC-DAD
Principle and Rationale: HPLC separates components of a mixture based on their differential

partitioning between a stationary phase (C18 column) and a liquid mobile phase.[11] As a non-

polar molecule, 1,1'-Biphenyl, 3-chloro-4-methoxy- is well-retained on a C18 column. The

DAD detector measures the absorbance of UV light, which is effective for aromatic compounds,

allowing for quantification of the main peak relative to any impurities.[11]

Step-by-Step Procedure:

Standard Preparation: Accurately prepare a stock solution of the compound in acetonitrile at

a concentration of approximately 1 mg/mL.

Sample Preparation: Prepare the sample to be analyzed at the same concentration. Filter

the solution through a 0.45 µm syringe filter into an HPLC vial.

Instrument Setup: Equilibrate the HPLC system with the starting mobile phase conditions

(e.g., 50:50 acetonitrile:water). Set the column temperature and detector wavelength as
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specified in Table 3.

Analysis: Inject the sample and run the gradient method. A typical gradient might run from

50% to 95% acetonitrile over 20 minutes.

Data Interpretation: Integrate the resulting chromatogram. Purity is calculated as the area of

the main peak divided by the total area of all peaks, expressed as a percentage.

Protocol 3.2: Identity Confirmation by GC-MS
Principle and Rationale: GC-MS is ideal for the analysis of volatile and thermally stable

compounds.[11] The sample is vaporized and separated based on its boiling point and

interactions with the GC column's stationary phase. The separated components then enter the

mass spectrometer, where they are ionized and fragmented. The resulting fragmentation

pattern (mass spectrum) is a unique fingerprint that can be compared to a library or reference

spectrum for definitive identification.[12] The NIST database contains a reference mass

spectrum for this compound.[4]

Step-by-Step Procedure:

Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a volatile

solvent like dichloromethane or ethyl acetate.

Instrument Setup: Install an appropriate capillary column and set the GC oven temperature

program, injector temperature (e.g., 250 °C), and carrier gas flow rate (see Table 3). Set the

MS to scan a relevant mass range (e.g., m/z 50-350).

Analysis: Inject the sample into the GC. The temperature program will elute the compound

from the column into the mass spectrometer.

Data Interpretation: Analyze the resulting total ion chromatogram (TIC) to find the retention

time of the compound. Examine the mass spectrum of the corresponding peak. Compare the

fragmentation pattern with the reference spectrum from a database (like NIST) to confirm the

compound's identity. The molecular ion peak should be visible at m/z ≈ 218.

Conclusion
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1,1'-Biphenyl, 3-chloro-4-methoxy- represents a strategically important intermediate for

chemists in discovery and development. Its substituted biphenyl scaffold offers a robust

platform for building molecular complexity. By understanding its properties and employing

validated protocols for its use in synthesis and for its analysis, researchers can effectively

leverage this compound to create novel molecules with tailored functions. The methods

outlined in this guide provide a solid foundation for the successful application of this versatile

building block in a variety of research and development settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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